Cas no 98272-71-0 (2-Butenoic acid, 4-(acetyloxy)-, methyl ester)

• Product Name: 2-Butenoic acid, 4-(acetyloxy)-, methyl ester
• CAS No: 98272-71-0
• MF: C₇H₁₀O₄
• MW: 158.151902675629
• MDL: MFCD11976616
• CID: 750665
• PubChem ID: 53401891
• Update Time: 2025-04-19

2-Butenoic acid, 4-(acetyloxy)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 4-(acetyloxy)-, methyl ester
• methyl 4-acetyloxybut-2-enoate
• 4-Acetoxy-but-2-enoic acid methyl ester
• METHYL 4-(ACETYLOXY)BUT-2-ENOATE
• 98272-71-0
• DTXSID70694970

• MDL： MFCD11976616
• Inchi： 1S/C7H10O4/c1-6(8)11-5-3-4-7(9)10-2/h3-4H,5H2,1-2H3
• InChI Key： CLHZAAANKSXSEL-UHFFFAOYSA-N
• SMILES： O(C(C)=O)CC=CC(=O)OC

Computed Properties

• Exact Mass: 158.058
• Monoisotopic Mass: 158.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.3
• Topological Polar Surface Area: 52.6Ų